Cas no 2418694-67-2 (tert-butyl N-{3-(piperazin-1-yl)methyl-5-sulfanylphenyl}carbamate)

• Product Name: tert-butyl N-{3-(piperazin-1-yl)methyl-5-sulfanylphenyl}carbamate
• CAS No: 2418694-67-2
• MF: C₁₆H₂₅N₃O₂S
• MW: 323.453602552414
• CID: 5679352
• PubChem ID: 165772816
• Update Time: 2025-09-18

tert-butyl N-{3-(piperazin-1-yl)methyl-5-sulfanylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• 2418694-67-2
• EN300-26625757
• tert-butyl N-{3-[(piperazin-1-yl)methyl]-5-sulfanylphenyl}carbamate
• tert-butyl N-{3-(piperazin-1-yl)methyl-5-sulfanylphenyl}carbamate

• Inchi： 1S/C16H25N3O2S/c1-16(2,3)21-15(20)18-13-8-12(9-14(22)10-13)11-19-6-4-17-5-7-19/h8-10,17,22H,4-7,11H2,1-3H3,(H,18,20)
• InChI Key： RVAHOBAZZAJNOA-UHFFFAOYSA-N
• SMILES： SC1C=C(C=C(C=1)CN1CCNCC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 323.16674822g/mol
• Monoisotopic Mass: 323.16674822g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 54.6Ų

Additional information on tert-butyl N-{3-(piperazin-1-yl)methyl-5-sulfanylphenyl}carbamate

Professional Introduction to Compound with CAS No. 2418694-67-2 and Product Name: *tert-butyl N-{3-(piperazin-1-yl)methyl-5-sulfanylphenyl}carbamate*

The compound with the CAS number 2418694-67-2 and the product name tert-butyl N-{3-(piperazin-1-yl)methyl-5-sulfanylphenyl}carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a tert-butyl group and a carbamate moiety, combined with a piperazine ring and a sulfanylphenyl group, endows this molecule with distinct chemical properties that make it a promising candidate for further investigation.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel compounds that incorporate heterocyclic structures, such as piperazine, to enhance bioavailability and target specificity. The piperazine moiety in tert-butyl N-{3-(piperazin-1-yl)methyl-5-sulfanylphenyl}carbamate is particularly noteworthy, as it is known for its ability to interact with biological targets in a manner that can modulate various physiological processes. This has led to extensive research into piperazine derivatives as potential therapeutic agents.

The sulfanylphenyl group in the molecular structure of this compound adds another layer of complexity, contributing to its unique reactivity and interaction capabilities. Sulfanylphenyl derivatives have been explored for their role in inhibiting enzymes and receptors involved in inflammatory and neurological disorders. The carbamate group, on the other hand, is well-known for its versatility in drug design, often serving as a key pharmacophore in the development of drugs targeting neurological and metabolic diseases.

Recent studies have highlighted the importance of understanding the structural features of molecules like tert-butyl N-{3-(piperazin-1-yl)methyl-5-sulfanylphenyl}carbamate in optimizing their pharmacological properties. The tert-butyl group, for instance, can influence the solubility and metabolic stability of the compound, making it an essential factor to consider during drug development. By incorporating this group strategically, researchers aim to enhance the compound's bioavailability while minimizing potential side effects.

The combination of these structural elements has led to significant interest in exploring the therapeutic potential of tert-butyl N-{3-(piperazin-1-yl)methyl-5-sulfanylphenyl}carbamate. Preclinical studies have begun to uncover its potential applications in treating conditions such as depression, anxiety, and chronic pain. The interaction between the piperazine ring and neurotransmitter receptors has been particularly studied, providing insights into how this compound may modulate brain chemistry to alleviate symptoms associated with these disorders.

The sulfanylphenyl moiety has also been found to play a crucial role in the compound's efficacy. Research suggests that this group can interact with specific enzymes involved in inflammation pathways, potentially offering therapeutic benefits for conditions like rheumatoid arthritis and inflammatory bowel disease. The carbamate group's ability to form hydrogen bonds with biological targets further enhances the compound's binding affinity and selectivity.

In addition to its pharmacological applications, tert-butyl N-{3-(piperazin-1-yl)methyl-5-sulfanylphenyl}carbamate has shown promise in material science research. Its unique chemical properties make it a suitable candidate for developing novel polymers and coatings with enhanced durability and functionality. The presence of multiple reactive sites on its molecular structure allows for further chemical modifications, enabling researchers to tailor its properties for specific applications.

The synthesis of this compound represents a significant achievement in organic chemistry. Advanced synthetic methodologies have been employed to construct its complex framework while maintaining high purity levels. These methods include multi-step reactions involving cross-coupling techniques, nucleophilic substitution reactions, and protecting group strategies. The successful synthesis not only demonstrates the expertise of chemists but also opens up new avenues for exploring related compounds.

The future prospects of tert-butyl N-{3-(piperazin-1-yl)methyl-5-sulfanylphenyl}carbamate are vast. Ongoing research aims to optimize its pharmacological properties through structural modifications and computer-assisted drug design techniques. By leveraging computational tools, scientists can predict how different structural changes will impact the compound's efficacy and safety profiles, accelerating the drug development process.

In conclusion, the compound with CAS number 2418694-67-2 and product name tert-butyl N-{3-(piperazin-1-yl)methyl-5-sulfanylphenyl}carbamate is a testament to the ongoing advancements in pharmaceutical chemistry. Its unique molecular structure and multifaceted applications make it a valuable asset in both medicinal chemistry research and material science innovation. As further studies continue to uncover its potential benefits, this compound is poised to play a significant role in addressing various health challenges and technological needs.